Cas no 1417816-59-1 (Thiazolo[4,5-c]pyridine-2-carbonitrile)

• Product Name: Thiazolo[4,5-c]pyridine-2-carbonitrile
• CAS No: 1417816-59-1
• MF: C₇H₃N₃S
• MW: 161.183819055557
• CID: 6329551
• PubChem ID: 71519088
• Update Time: 2025-10-30

Thiazolo[4,5-c]pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-6818975
• 1417816-59-1
• Thiazolo[4,5-c]pyridine-2-carbonitrile
• [1,3]thiazolo[4,5-c]pyridine-2-carbonitrile

• Inchi： 1S/C7H3N3S/c8-3-7-10-5-4-9-2-1-6(5)11-7/h1-2,4H
• InChI Key： YQKJDWUBDFFEMI-UHFFFAOYSA-N
• SMILES： S1C(C#N)=NC2C=NC=CC1=2

Computed Properties

• Exact Mass: 161.00476828g/mol
• Monoisotopic Mass: 161.00476828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on Thiazolo[4,5-c]pyridine-2-carbonitrile

Thiazolo[4,5-c]pyridine-2-carbonitrile (CAS No. 1417816-59-1): A Key Intermediate in Modern Pharmaceutical Research

Thiazolo[4,5-c]pyridine-2-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1417816-59-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework and potential biological activities. This compound belongs to the thiazolo[4,5-c]pyridine class, a scaffold that has been extensively explored for its pharmacological properties. The presence of a nitrile group at the 2-position enhances its reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structural motif of Thiazolo[4,5-c]pyridine-2-carbonitrile combines the nitrogen-rich environment of pyridine with the sulfur-containing ring of thiazole, creating a system with unique electronic and steric properties. These characteristics have made it a attractive candidate for further derivatization and exploration in drug discovery programs. The nitrile group, in particular, serves as a versatile handle for chemical transformations, enabling the introduction of diverse functional groups and the construction of more complex molecular architectures.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases, including cancer, inflammation, and neurodegenerative disorders. The scaffold of Thiazolo[4,5-c]pyridine-2-carbonitrile has been incorporated into several lead compounds that exhibit promising preclinical activity. For instance, studies have demonstrated that derivatives of this compound can modulate kinase activities, which are often dysregulated in cancer cells. The ability to fine-tune the pharmacophore by introducing substituents at different positions on the ring system allows for the optimization of potency, selectivity, and pharmacokinetic profiles.

One particularly intriguing aspect of Thiazolo[4,5-c]pyridine-2-carbonitrile is its potential as a scaffold for developing inhibitors of protein-protein interactions (PPIs). PPIs play crucial roles in many biological pathways and are emerging as important targets for drug development. The nitrogen and sulfur atoms in the heterocyclic system provide multiple interaction points with protein targets, making it possible to design molecules that can disrupt or modulate these interactions. Recent computational studies have highlighted the binding modes of Thiazolo[4,5-c]pyridine-2-carbonitrile-based derivatives with various PPIs, suggesting their potential as leads for new therapeutic agents.

The synthesis of Thiazolo[4,5-c]pyridine-2-carbonitrile involves multi-step organic transformations that highlight its synthetic utility. One common approach involves the condensation of thioamides with β-dicarbonyl compounds under basic conditions to form the thiazolo[4,5-c]pyridine core. Subsequent functionalization at the 2-position with a nitrile group can be achieved through cyanation reactions or other nucleophilic addition protocols. These synthetic strategies have been optimized to provide high yields and purity, making Thiazolo[4,5-c]pyridine-2-carbonitrile readily accessible for further chemical manipulation.

The biological activity of Thiazolo[4,5-c]pyridine-2-carbonitrile and its derivatives has been extensively evaluated in various in vitro and in vivo models. Initial studies have shown that certain analogs exhibit significant anti-inflammatory properties by inhibiting key pro-inflammatory cytokines and enzymes. Additionally, preclinical data suggest that these compounds may have potential in treating neurological disorders by modulating neurotransmitter receptor activity. The ability to fine-tune the pharmacological properties through structural modifications makes this scaffold highly valuable for drug development.

The growing interest in Thiazolo[4,5-c]pyridine-2-carbonitrile has led to several collaborative research projects between academic institutions and pharmaceutical companies. These efforts aim to identify novel derivatives with enhanced therapeutic efficacy and improved safety profiles. High-throughput screening (HTS) campaigns have been employed to rapidly identify promising candidates from large libraries of synthesized compounds. Computational methods such as molecular docking and virtual screening have also been utilized to predict binding affinities and optimize lead structures.

The future prospects for Thiazolo[4,5-c]pyridine-2-carbonitrile-based drugs are promising, with ongoing research focused on understanding its mechanism of action and exploring new therapeutic applications. Advances in synthetic chemistry continue to provide access to increasingly complex derivatives with tailored properties. Additionally, interdisciplinary approaches combining chemistry, biology, and computer science are expected to accelerate the discovery of next-generation therapeutics based on this scaffold.